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Compound of Interest

Compound Name: 2-Phenoxypropanol

Cat. No.: B1215183

For researchers, scientists, and drug development professionals, the meticulous management
of chemical reagents is a cornerstone of laboratory safety and environmental stewardship. The
proper disposal of substances such as 2-Phenoxypropanol is a critical aspect of this
responsibility. This guide provides a comprehensive, step-by-step plan for the safe handling
and disposal of 2-Phenoxypropanol, ensuring regulatory compliance and minimizing risk.

2-Phenoxypropanol is a chemical that can cause serious eye damage.[1][2] Therefore,
improper disposal, such as discarding it as regular waste or pouring it down the drain, is strictly
prohibited to prevent harm to aquatic life and infrastructure.[3] Adherence to a systematic
disposal protocol is essential for laboratory safety.

Key Safety and Handling Information

Before initiating any disposal procedures, it is crucial to be familiar with the hazards associated
with 2-Phenoxypropanol. The following table summarizes key quantitative safety and physical
property data.
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Property Value Source
Acute Oral Toxicity (LD50, Rat) 2830 mg/kg [415]
Acute Dermal Toxicity (LD50,

_ >2 glkg [4]
Rabbit)
Boiling Point 244°C [4]
Relative Density 1.07 [4]

H318: Causes serious eye

GHS Hazard Statement [1112]

damage

Procedural Steps for Proper Disposal

The following protocol outlines the necessary steps for the proper disposal of 2-
Phenoxypropanol waste generated in a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling 2-Phenoxypropanol waste, ensure you are wearing the appropriate personal
protective equipment:

Eye Protection: Wear tightly fitting safety goggles with side-shields.[1]

Hand Protection: Chemical-resistant gloves (e.g., PVC) are required.[3]

Skin Protection: A lab coat or other protective clothing should be worn.[1]

Respiratory Protection: If working in an area with insufficient ventilation or where vapors may
be generated, use a MSHA/NIOSH-approved respirator.[1][3]

Step 2: Waste Collection and Segregation

» Designated Waste Container: Collect all 2-Phenoxypropanol waste in a designated, leak-
proof container that is chemically compatible with the substance.[3]
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e Segregation: Do not mix 2-Phenoxypropanol waste with other waste streams, particularly
incompatible materials like strong oxidizing agents.[4]

Step 3: Labeling and Storage

e Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"2-Phenoxypropanol,” and any other information required by your institution's
Environmental Health and Safety (EHS) department.[3]

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
heat and ignition sources.[3][4] The storage area should be a designated hazardous waste
accumulation site with secondary containment.

Step 4: Arranging for Disposal

o Contact EHS: Notify your institution's EHS department or a licensed hazardous waste
disposal contractor to schedule a pickup for the 2-Phenoxypropanol waste.[3]

o Regulatory Compliance: Disposal must be conducted in accordance with all applicable
federal, state, and local environmental regulations.[6] Options may include sending the
material to a licensed chemical destruction plant or controlled incineration with flue gas
scrubbing.[7]

Step 5: Spill Management
In the event of a spill of 2-Phenoxypropanol:
o Ensure Safety: Remove all sources of ignition and ensure the area is well-ventilated.[1][3]

o Containment: For liquid spills, use an inert absorbent material such as vermiculite, dry sand,
or earth to contain the spill.[3][4]

o Collection: Carefully collect the absorbed material and place it into a suitable, labeled
container for disposal as hazardous waste.[1][3]

o Decontamination: Clean the spill area thoroughly with soap and water, and collect the
cleaning materials for disposal as hazardous waste.[3] Do not allow the wash water to enter
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drains.[3]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-
Phenoxypropanol.
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Caption: Workflow for the proper disposal of 2-Phenoxypropanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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